Cas no 1208673-29-3 (N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide
• CAS No: 1208673-29-3
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• CID: 5673882
• PubChem ID: 45822596
• Update Time: 2025-05-23

N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS009470539
• N-(1-cyanocyclohexyl)-2-[4-(hydroxymethyl)piperidin-1-yl]acetamide
• 1208673-29-3
• EN300-26683444
• CHEMBL4539047
• N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide

• Inchi： 1S/C15H25N3O2/c16-12-15(6-2-1-3-7-15)17-14(20)10-18-8-4-13(11-19)5-9-18/h13,19H,1-11H2,(H,17,20)
• InChI Key： TYGYWBSENWMXFP-UHFFFAOYSA-N
• SMILES： OCC1CCN(CC(NC2(C#N)CCCCC2)=O)CC1

Computed Properties

• Exact Mass: 279.19467705g/mol
• Monoisotopic Mass: 279.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide

Comprehensive Overview of N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide (CAS No. 1208673-29-3)

The compound N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide (CAS No. 1208673-29-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyanocyclohexyl group and a hydroxymethylpiperidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug formulations, given its ability to interact with biological targets. The presence of both hydrophilic and hydrophobic regions in its structure enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, the demand for innovative small-molecule therapeutics has surged, driven by the need for more effective treatments for complex diseases. N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide aligns with this trend, as its modular design allows for easy modification to optimize pharmacological properties. This adaptability is particularly relevant in the context of personalized medicine, where tailored therapies are becoming increasingly important. Additionally, the compound's piperidine core is a common motif in many FDA-approved drugs, further underscoring its potential utility.

From a synthetic chemistry perspective, CAS No. 1208673-29-3 presents an interesting challenge due to its intricate architecture. The cyanocyclohexyl group, for instance, requires precise conditions for incorporation, while the hydroxymethyl functionality demands careful protection and deprotection strategies. These synthetic hurdles have spurred the development of new methodologies, contributing to the broader field of organic synthesis. Moreover, the compound's stability under physiological conditions makes it a viable candidate for further preclinical studies.

The growing interest in N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide is also reflected in the increasing number of patent filings and academic publications. Researchers are exploring its potential as a kinase inhibitor, given its structural resemblance to known inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. As such, the compound's ability to modulate kinase activity could open new avenues for therapeutic intervention.

Another area of exploration is the compound's potential role in central nervous system (CNS) disorders. The piperidine scaffold is a common feature in many CNS-active drugs, and the addition of a hydroxymethyl group could enhance blood-brain barrier penetration. This is particularly relevant given the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's. Early-stage studies suggest that CAS No. 1208673-29-3 may exhibit neuroprotective effects, though further research is needed to validate these findings.

In the realm of drug delivery systems, N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide offers intriguing possibilities. Its amphiphilic nature allows it to serve as a carrier for poorly soluble drugs, improving their bioavailability. This is especially pertinent in the context of oral drug formulations, where solubility often limits efficacy. Additionally, the compound's compatibility with various nanocarriers could facilitate targeted delivery, minimizing off-target effects and enhancing therapeutic outcomes.

Environmental and safety considerations are also paramount when evaluating new compounds. Preliminary data indicate that CAS No. 1208673-29-3 exhibits favorable toxicity profiles in vitro, though comprehensive in vivo studies are still underway. Its biodegradability and minimal ecological impact further bolster its appeal as a sustainable option for pharmaceutical development. These attributes align with the growing emphasis on green chemistry and eco-friendly drug design.

In summary, N-(1-cyanocyclohexyl)-2-4-(hydroxymethyl)piperidin-1-ylacetamide (CAS No. 1208673-29-3) represents a versatile and promising compound with broad applicability in drug discovery and development. Its unique structural features, combined with its potential therapeutic benefits, make it a subject of intense research. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to play a pivotal role in advancing modern medicine.